Cas no 2229105-64-8 (1-(prop-2-yn-1-yl)cyclopropylbenzene)

• Product Name: 1-(prop-2-yn-1-yl)cyclopropylbenzene
• CAS No: 2229105-64-8
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 5867552
• PubChem ID: 165674759
• Update Time: 2025-10-19

1-(prop-2-yn-1-yl)cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)cyclopropylbenzene
• 2229105-64-8
• EN300-1860784
• [1-(prop-2-yn-1-yl)cyclopropyl]benzene

• Inchi： 1S/C12H12/c1-2-8-12(9-10-12)11-6-4-3-5-7-11/h1,3-7H,8-10H2
• InChI Key： PEYVABBBQSVDBX-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)(CC#C)CC1

Computed Properties

• Exact Mass: 156.093900383g/mol
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(prop-2-yn-1-yl)cyclopropylbenzene

Introduction to 1-(Prop-2-yn-1-yl)cyclopropylbenzene (CAS No. 2229105-64-8)

1-(Prop-2-yn-1-yl)cyclopropylbenzene, with the CAS number 2229105-64-8, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its distinct molecular structure, which consists of a cyclopropylbenzene ring substituted with a propargyl group. The combination of these functional groups imparts unique chemical and physical properties that make it a valuable building block in the synthesis of more complex molecules.

The molecular formula of 1-(Prop-2-yn-1-yl)cyclopropylbenzene is C₁₀H₁₀, and its molecular weight is approximately 130.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of cyclopropylbenzene with propargyl halides in the presence of a suitable catalyst. The resulting product is a colorless liquid that is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene.

In the realm of pharmaceutical research, 1-(Prop-2-yn-1-yl)cyclopropylbenzene has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize a series of small molecules that exhibit potent antitumor activity against several cancer cell lines. These findings highlight the potential of 1-(Prop-2-yn-1-yl)cyclopropylbenzene as a key intermediate in drug discovery and development.

Beyond its pharmaceutical applications, 1-(Prop-2-yn-1-yl)cyclopropylbenzene has also found utility in materials science. The presence of the propargyl group makes it an excellent candidate for click chemistry reactions, which are widely used in the synthesis of functional polymers and supramolecular assemblies. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated the use of this compound in the preparation of stimuli-responsive materials that can be triggered by changes in pH or temperature. These materials have potential applications in drug delivery systems, sensors, and smart coatings.

The physical properties of 1-(Prop-2-yn-1-yl)cyclopropylbenzene, such as its boiling point and refractive index, have been extensively studied to optimize its use in various applications. The compound has a boiling point of around 165°C at atmospheric pressure and a refractive index of approximately 1.48 at 20°C. These properties make it suitable for use in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses, where it can serve as a reference standard or internal standard.

In synthetic chemistry, 1-(Prop-2-yn-1-yl)cyclopropylbenzene has been employed as a versatile starting material for the synthesis of complex organic molecules. Its reactivity with various functional groups allows chemists to introduce multiple substituents onto the cyclopropylbenzene scaffold, thereby expanding its utility in organic synthesis. For example, researchers at the University of Cambridge have used this compound to synthesize a series of heterocyclic compounds with potential biological activity. These studies underscore the importance of 1-(Prop-2-yn-1-yl)cyclopropylbenzene as a fundamental building block in synthetic organic chemistry.

The safety profile of 1-(Prop-2-yn-1-yl)cyclopropylbenzene has also been evaluated to ensure its safe handling and use in laboratory settings. While it is generally considered stable under normal conditions, precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from sources of ignition and incompatible materials.

In conclusion, 1-(Prop-2-yn-1-yl)cyclopropylbenzene (CAS No. 2229105-64-8) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique molecular structure and reactivity make it an invaluable tool for researchers working on the development of new drugs, functional materials, and complex organic molecules. As research continues to advance in these fields, the importance of 1-(Prop-2-yinl)cyclopropylethylene is likely to grow further.